N-phenyl-N'-(tricyclo[4.3.1.1~3,8~]undec-3-ylmethyl)thiourea

• IUPAC Name: 1-phenyl-3-(3-tricyclo[4.3.1.13,8]undecanylmethyl)thiourea
• InChI: InChI=1S/C19H26N2S/c22-18(21-17-4-2-1-3-5-17)20-13-19-7-6-14-8-15(11-19)10-16(9-14)12-19/h1-5,14-16H,6-13H2,(H2,20,21,22)
• InChI Key: KXGWZIWWSFHBAX-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CC3CC1CC(C3)C2)CNC(=S)NC4=CC=CC=C4
• Molecular Formula: C19H26N2S
• Molecular Weight: 314.5 g/mol

Description

N-phenyl-N'-(tricyclo[4.3.1.1~3,8~]undec-3-ylmethyl)thiourea, also known as PTU, is a chemical compound that has been widely studied for its potential applications in scientific research. PTU is a thiourea derivative that has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a range of fields.

Mechanism of Action

The mechanism of action of N-phenyl-N'-(tricyclo[4.3.1.1~3,8~]undec-3-ylmethyl)thiourea is not fully understood, but it is believed to involve the inhibition of tyrosinase, an enzyme involved in the synthesis of melanin. N-phenyl-N'-(tricyclo[4.3.1.1~3,8~]undec-3-ylmethyl)thiourea has also been shown to inhibit the uptake of iodine by the thyroid gland, which is important for the synthesis of thyroid hormones.
Biochemical and Physiological Effects:
N-phenyl-N'-(tricyclo[4.3.1.1~3,8~]undec-3-ylmethyl)thiourea has a variety of biochemical and physiological effects, including the inhibition of melanin synthesis and the regulation of thyroid function. N-phenyl-N'-(tricyclo[4.3.1.1~3,8~]undec-3-ylmethyl)thiourea has also been shown to have anti-inflammatory and antioxidant properties, making it a potentially useful tool for studying the effects of oxidative stress on biological systems.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-phenyl-N'-(tricyclo[4.3.1.1~3,8~]undec-3-ylmethyl)thiourea is its versatility, as it can be used in a wide range of scientific research applications. However, N-phenyl-N'-(tricyclo[4.3.1.1~3,8~]undec-3-ylmethyl)thiourea also has some limitations, including its potential toxicity and the need for careful handling and storage.

Future Directions

There are a number of potential future directions for research involving N-phenyl-N'-(tricyclo[4.3.1.1~3,8~]undec-3-ylmethyl)thiourea, including studies of its effects on cancer cells, its potential as a therapeutic agent for skin disorders, and its use in the development of new drugs and therapies. Additionally, further research is needed to fully understand the mechanisms of action of N-phenyl-N'-(tricyclo[4.3.1.1~3,8~]undec-3-ylmethyl)thiourea and its potential applications in a range of scientific fields.

Synthesis Methods

N-phenyl-N'-(tricyclo[4.3.1.1~3,8~]undec-3-ylmethyl)thiourea can be synthesized using a variety of methods, including the reaction of tricyclo[4.3.1.1~3,8~]undec-3-ylmethylamine with phenyl isothiocyanate. This reaction results in the formation of the thiourea derivative, which can then be purified and used for further experiments.

Scientific Research Applications

N-phenyl-N'-(tricyclo[4.3.1.1~3,8~]undec-3-ylmethyl)thiourea has been used in a wide range of scientific research applications, including studies of thyroid function, melanin synthesis, and the regulation of gene expression. N-phenyl-N'-(tricyclo[4.3.1.1~3,8~]undec-3-ylmethyl)thiourea has also been used as a tool for studying the effects of various compounds on biological systems, as well as for investigating the mechanisms of action of different drugs and chemicals.